![molecular formula C12H12OS B3045212 [4-(Thien-2-ylmethyl)phenyl]methanol CAS No. 1031843-62-5](/img/structure/B3045212.png)
[4-(Thien-2-ylmethyl)phenyl]methanol
Overview
Description
[4-(Thien-2-ylmethyl)phenyl]methanol, also known as TM, is a chemical compound that has been studied extensively for its potential use in scientific research. TM has been shown to have a variety of effects on the body, including anti-inflammatory and anti-cancer properties. In
Mechanism of Action
The mechanism of action of [4-(Thien-2-ylmethyl)phenyl]methanol is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in inflammation and cancer.
Biochemical and Physiological Effects:
[4-(Thien-2-ylmethyl)phenyl]methanol has been shown to have a variety of biochemical and physiological effects on the body. It has been shown to inhibit the activity of certain enzymes involved in inflammation and cancer, as well as to induce apoptosis (cell death) in cancer cells. Additionally, [4-(Thien-2-ylmethyl)phenyl]methanol has been shown to have antioxidant properties, which may help to protect against oxidative stress.
Advantages and Limitations for Lab Experiments
One advantage of using [4-(Thien-2-ylmethyl)phenyl]methanol in lab experiments is its anti-inflammatory and anti-cancer properties, which make it a potential treatment for a variety of diseases. Additionally, [4-(Thien-2-ylmethyl)phenyl]methanol is relatively easy to synthesize and purify, making it a convenient compound to work with in the lab. However, one limitation of using [4-(Thien-2-ylmethyl)phenyl]methanol in lab experiments is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.
Future Directions
There are several potential future directions for research involving [4-(Thien-2-ylmethyl)phenyl]methanol. One area of interest is the development of new anti-inflammatory and anti-cancer drugs based on the structure of [4-(Thien-2-ylmethyl)phenyl]methanol. Additionally, further research is needed to fully understand the mechanism of action of [4-(Thien-2-ylmethyl)phenyl]methanol, which may lead to the development of more effective treatments for inflammatory diseases and cancer. Finally, research is needed to explore the potential uses of [4-(Thien-2-ylmethyl)phenyl]methanol in other areas, such as neurodegenerative diseases and cardiovascular disease.
Scientific Research Applications
[4-(Thien-2-ylmethyl)phenyl]methanol has been studied for its potential use in a variety of scientific research applications. It has been shown to have anti-inflammatory properties, which make it a potential treatment for inflammatory diseases such as rheumatoid arthritis. Additionally, [4-(Thien-2-ylmethyl)phenyl]methanol has been shown to have anti-cancer properties, making it a potential treatment for various types of cancer.
properties
IUPAC Name |
[4-(thiophen-2-ylmethyl)phenyl]methanol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12OS/c13-9-11-5-3-10(4-6-11)8-12-2-1-7-14-12/h1-7,13H,8-9H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MJRUXWBVBNJBPQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)CC2=CC=C(C=C2)CO |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40649937 |
Source
|
| Record name | {4-[(Thiophen-2-yl)methyl]phenyl}methanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40649937 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1031843-62-5 |
Source
|
| Record name | {4-[(Thiophen-2-yl)methyl]phenyl}methanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40649937 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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